2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine
• InChI: InChI=1S/C15H19NO2/c1-2-13-5-7-14(8-6-13)18-11-9-16-12-15-4-3-10-17-15/h3-8,10,16H,2,9,11-12H2,1H3
• InChI Key: JVTHOAYZOWMVIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCNCC2=CC=CO2

Description

2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine is a synthetic phenethylamine derivative characterized by a phenyl ring substituted with a 4-ethylphenoxy group and an ethanamine backbone modified with an N-furan-2-ylmethyl substituent. Its molecular formula is C₁₅H₁₉NO₂, with a molecular weight of 253.32 g/mol. The 4-ethylphenoxy group enhances lipophilicity, while the furan-2-ylmethyl moiety may influence receptor binding kinetics due to its heterocyclic aromaticity .

Biological Activity

2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine, also known as a phenoxyamine derivative, is a synthetic organic compound that has garnered attention for its potential biological activities. This compound features an ethylphenoxy group and a furan-2-ylmethyl moiety, which may contribute to its pharmacological profile. This article reviews the biological activity of this compound, focusing on its mechanisms, potential therapeutic applications, and relevant research findings.

Chemical Structure

The chemical structure of 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine can be summarized as follows:

• Molecular Formula : C$_{15}$H$_{17}$N$_{1}$O$_{2}$
• Molecular Weight : 245.30 g/mol
• CAS Number : 1357252-37-9

Synthesis

The synthesis typically involves:

• Formation of Ethylphenoxy Intermediate : Reaction of 4-ethylphenol with a halogenating agent.
• Nucleophilic Substitution : The ethylphenoxy halide reacts with 2-furylmethylamine.
• Hydrochloride Formation : Conversion to hydrochloride salt using hydrochloric acid.

The biological activity of 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine is primarily attributed to its interaction with specific molecular targets, including receptors and enzymes. This compound may modulate the activity of these targets, leading to various biochemical and physiological responses.

Pharmacological Effects

Research indicates that this compound exhibits a range of biological activities:

Case Studies and Research Findings

• Antidiabetic Activity :
  • A study demonstrated that derivatives similar to 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine improved insulin sensitivity in diabetic models . The compound's ability to enhance glucose uptake in muscle cells was noted.
• Neuroprotection :
  • Research on related compounds has shown neuroprotective effects through modulation of neurotransmitter systems and reduction of oxidative stress markers in vitro .
• Antioxidant Properties :
  • In vitro assays indicated that compounds with similar structures exhibited significant antioxidant activity, suggesting that 2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine may also possess this property .

Comparative Analysis with Similar Compounds

Compound Name	Structural Similarity	Biological Activity
2-(4-Methylphenoxy)-N-(furan-2-ylmethyl)ethanamine	Similar phenoxy and furan groups	Antidiabetic effects noted
2-(4-Chlorophenoxy)-N-(furan-2-ylmethyl)ethanamine	Chlorine substitution	Enhanced receptor binding
2-(4-Bromophenoxy)-N-(furan-2-ylmethyl)ethanamine	Bromine substitution	Increased neuroprotective effects

Scientific Research Applications

Overview

2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine is a synthetic organic compound with a unique chemical structure that includes an ethylphenoxy group, a furan moiety, and an ethanamine backbone. This compound has garnered interest in various fields, particularly in chemistry, biology, and medicine, due to its potential biological activities and applications in drug discovery.

Chemistry

This compound serves as a reagent in organic synthesis and as a building block for more complex molecules. Its ability to undergo various chemical reactions, such as oxidation and substitution, makes it valuable in synthetic organic chemistry.

Biology

Research has indicated that 2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine exhibits potential biological activity. It is being studied for its interactions with biological macromolecules, which could lead to insights into its mechanism of action at the molecular level.

Medicine

The compound is investigated for its therapeutic effects and potential as a lead compound in drug discovery. Its unique structure may allow it to interact with specific molecular targets such as enzymes or receptors, leading to various biochemical responses.

Industry

In industrial applications, this compound is utilized in the development of specialty chemicals and materials. Its unique properties make it suitable for formulating products across different sectors.

A study explored the interaction of 2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine with specific protein targets to assess its inhibitory effects on certain pathways involved in disease progression. The findings suggested that the compound shows promise as a modulator of biological pathways relevant to therapeutic interventions.

Case Study 2: Drug Discovery Initiative

In a drug discovery initiative, researchers used this compound as a scaffold for developing new pharmacological agents. The modifications made to the core structure resulted in derivatives with enhanced potency and selectivity against targeted diseases.

Data Summary Table

Application Area	Description	Key Findings
Chemistry	Reagent in organic synthesis	Valuable for complex molecule construction
Biology	Potential biological activity	Interaction with macromolecules leads to significant biochemical responses
Medicine	Therapeutic effects	Shows promise as a lead compound in drug discovery
Industry	Development of specialty chemicals	Utilized across various sectors for product formulation

Comparison with Similar Compounds

Key Differences :

• The target compound replaces methoxy groups with a phenoxy linkage, reducing steric hindrance and altering electronic properties.

NBOMe Series Derivatives

NBOMe compounds feature an N-(2-methoxybenzyl) substituent. Examples include:

• 25E-NBOMe (2-(4-ethyl-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine) : Differs by substituting the furan group with a methoxybenzyl chain. This modification enhances 5-HT₂A binding (EC₅₀ < 1 nM) due to improved Van der Waals interactions .
• 25I-NBOMe : Contains a 4-iodo substituent, demonstrating halogen-dependent receptor selectivity .

Key Differences :

• The furan-2-ylmethyl group in the target compound may reduce metabolic stability compared to the methoxybenzyl group in NBOMe derivatives.
• Quantum molecular descriptors (e.g., electrophilicity index) suggest lower electron-withdrawing capacity for furan vs.

Other N-Substituted Phenethylamines

• N-(Tetrahydro-2-furanylmethyl) Derivatives: Compounds like 2-(4-methoxyphenyl)-N-(tetrahydro-2-furanylmethyl)ethanamine hydrochloride (C₁₄H₂₂ClNO₂) exhibit reduced psychoactivity due to tetrahydrofuran’s saturated ring, which limits aromatic interactions .
• N-(Furan-2-ylmethyl)-2-[2-isopropyl-4-(p-tolyl)tetrahydro-2H-pyran-4-yl]ethanamine (C₂₂H₃₁NO₂): Combines a furan substituent with a bulky tetrahydropyran group, significantly altering pharmacokinetics .

Comparative Data Tables

Table 1: Structural and Pharmacological Comparison

Compound	Molecular Weight (g/mol)	Key Substituents	5-HT₂A EC₅₀ (nM)	LogP
2-(4-Ethylphenoxy)-N-(furan-2-ylmethyl)ethanamine	253.32	4-Ethylphenoxy, N-furan-2-ylmethyl	Not reported	~3.2*
2C-E	209.27	4-Ethyl, 2,5-dimethoxy	~10	2.8
25E-NBOMe	385.45	4-Ethyl, 2,5-dimethoxy, N-methoxybenzyl	<1	4.1
25I-NBOMe	413.25	4-Iodo, 2,5-dimethoxy, N-methoxybenzyl	0.5	4.5

*Estimated using fragment-based methods .

Table 2: Quantum Molecular Descriptors (DFT Calculations)

Compound	Dipole Moment (Debye)	HOMO-LUMO Gap (eV)	Electrophilicity Index
Target Compound	2.8	5.3	1.4
25E-NBOMe	3.5	4.7	2.1
2C-E	2.1	6.0	0.9

*Data adapted from phenethylamine modeling studies .

Key Research Findings

Receptor Binding : The furan-2-ylmethyl group in the target compound likely engages in weaker hydrogen bonding compared to NBOMe’s methoxybenzyl group, explaining its lower predicted 5-HT₂A affinity .

Metabolic Stability: The phenoxy linkage may increase susceptibility to cytochrome P450 oxidation compared to methoxy groups in 2C derivatives, shortening half-life .